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Compound of Interest

Compound Name: 1-(3-Bromopropyl)-1,2,4-triazole

Cat. No.: B3214259 Get Quote

Technical Guide: 1-(3-Bromopropyl)-1,2,4-
triazole
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on the chemical properties, synthesis,

and potential applications of 1-(3-Bromopropyl)-1,2,4-triazole, a key building block in

medicinal chemistry.

Core Compound Data
The fundamental physicochemical properties of 1-(3-Bromopropyl)-1,2,4-triazole are

summarized below.

Parameter Value Reference

CAS Number 113856-07-8

Molecular Formula C5H8BrN3

Molecular Weight 190.04 g/mol
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Introduction to 1,2,4-Triazole Derivatives in Drug
Discovery
The 1,2,4-triazole moiety is a privileged scaffold in medicinal chemistry, forming the core of

numerous therapeutic agents. Its derivatives are known to exhibit a wide spectrum of biological

activities, including antifungal, antiviral, anticancer, and anti-inflammatory properties. The

nitrogen-rich heterocycle can engage in various non-covalent interactions with biological

targets, making it a valuable component in the design of novel therapeutics. The N-alkylation of

the 1,2,4-triazole ring is a common strategy to introduce diverse functionalities and modulate

the pharmacokinetic and pharmacodynamic profiles of drug candidates. 1-(3-
Bromopropyl)-1,2,4-triazole serves as a versatile intermediate, allowing for the subsequent

attachment of various functional groups through nucleophilic substitution of the bromide.

Synthesis of 1-(3-Bromopropyl)-1,2,4-triazole
The synthesis of 1-(3-Bromopropyl)-1,2,4-triazole is typically achieved through the N-

alkylation of 1,2,4-triazole with 1,3-dibromopropane. This reaction can lead to a mixture of N1

and N4-alkylated isomers, with the reaction conditions influencing the regioselectivity. Below is

a representative experimental protocol for the alkylation of a triazole derivative, which can be

adapted for the synthesis of the title compound.

Representative Experimental Protocol: Alkylation of a
1,2,4-Triazole Derivative
This protocol describes the alkylation of an S-substituted 1,2,4-triazole with 1,3-

dibromopropane, which serves as a close model for the synthesis of 1-(3-Bromopropyl)-1,2,4-
triazole.

Materials:

S-substituted 1,2,4-triazole (1 equivalent)

1,3-dibromopropane (excess, e.g., 3 equivalents)

Potassium carbonate (K2CO3) (2 equivalents)
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Acetone (solvent)

Procedure:

To a stirred solution of the S-substituted 1,2,4-triazole in acetone, add potassium carbonate.

Add 1,3-dibromopropane to the suspension.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature.

Filter the solid potassium carbonate and potassium bromide salts.

Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel, using an appropriate

eluent system (e.g., a gradient of ethyl acetate in hexane) to isolate the desired N-alkylated

product.

Note: The regioselectivity of the alkylation (N1 vs. N4) can be influenced by factors such as the

solvent, base, and the nature of the substituent on the triazole ring. The separation of isomers

may be necessary.

Synthetic Workflow
The synthesis of 1-(3-Bromopropyl)-1,2,4-triazole via N-alkylation can be represented by the

following workflow.
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Synthesis of 1-(3-Bromopropyl)-1,2,4-triazole
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To cite this document: BenchChem. [CAS number and molecular weight of 1-(3-
Bromopropyl)-1,2,4-triazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3214259#cas-number-and-molecular-weight-of-1-3-
bromopropyl-1-2-4-triazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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